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Compound of Interest

Compound Name: 3-Mercaptopropyitriethoxysilane

Cat. No.: B089376

This technical guide provides a comprehensive overview of 3-Mercaptopropyltriethoxysilane
(MPTES), a versatile organosilane coupling agent. Intended for researchers, scientists, and
professionals in drug development, this document details its chemical structure,
physicochemical properties, synthesis, and key applications, with a focus on surface
modification and functionalization.

Chemical Structure and Identification

3-Mercaptopropyltriethoxysilane is a bifunctional organosilane featuring a hydrolyzable
triethoxysilyl group at one end and a reactive mercapto (thiol) group at the other, connected by
a propyl chain. This dual functionality allows it to act as a molecular bridge between inorganic
substrates and organic materials.

Diagram of the chemical structure of 3-Mercaptopropyltriethoxysilane.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-
Mercaptopropyltriethoxysilane: Structure, Properties, and Applications]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b089376#3-
mercaptopropyltriethoxysilane-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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